9-Bromo-1-methyl-1,10-phenanthrolin-2(1H)-one

• CAS No.: 39069-01-7
• Molecular Formula: C13H9BrN2O
• Molecular Weight: 289.13 g/mol
• IUPAC Name: 9-bromo-1-methyl-1,10-phenanthrolin-2-one
• InChI: InChI=1S/C13H9BrN2O/c1-16-11(17)7-5-9-3-2-8-4-6-10(14)15-12(8)13(9)16/h2-7H,1H3
• InChI Key: UWMYOESCKPGCLK-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC2=C1C3=C(C=C2)C=CC(=N3)Br

Description

9-Bromo-1-methyl-1,10-phenanthrolin-2(1H)-one is a useful research compound. Its molecular formula is C13H9BrN2O and its molecular weight is 289.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred aqueous solution of potassium ferricyanide (100 g; 303 mmol) (1.1 L), compound (8) (42.7 g; 115 mmol) and an aqueous sodium hydroxide (76 g; 1.9 mol) (110 mL) were alternately added over 25 minutes in an ice bath (inner temperature of 4 to 6° C.). The resulting mixture was stirred in an ice bath for 1 hour, and further stirred at room temperature for 3.5 hours. Crude crystals which precipitated out were separated by filtration and washed with water, and then dried. The resulting crude crystals were separated and purified by silica gel column chromatography (SiO2 800 g) (chloroform/methanol=50/1 to 30/1 to 20/1) and dried to give 27.4 g (yield: 82%) of the title compound (9).